Cas no 2877690-63-4 (4,5-dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole)

• Product Name: 4,5-dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole
• CAS No: 2877690-63-4
• MF: C₁₄H₁₅N₅S
• MW: 285.367400407791
• CID: 5330046
• PubChem ID: 165435736
• Update Time: 2025-05-20

4,5-dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]benzothiazole
• 4,5-dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole
• AKOS040862470
• F6744-9724
• 2877690-63-4

• Inchi： 1S/C14H15N5S/c1-9-3-4-12-13(10(9)2)17-14(20-12)18-7-11(8-18)19-15-5-6-16-19/h3-6,11H,7-8H2,1-2H3
• InChI Key： ZNMYVMMNKKKMLD-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=C(C)C=2N=C1N1CC(C1)N1N=CC=N1

Computed Properties

• Exact Mass: 285.10481667g/mol
• Monoisotopic Mass: 285.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.0±55.0 °C(Predicted)
• pka: 5.23±0.10(Predicted)

Additional information on 4,5-dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole

4,5-Dimethyl-2-[3-(2H-1,2,3-Triazol-2-Yl)Azetidin-1-Yl]-1,3-Benzothiazole: A Comprehensive Overview

4,5-Dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole, also known by its CAS number CAS 2877690-63-4, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of benzothiazoles, which are widely recognized for their versatile applications in various fields of chemistry and materials science. The molecule's structure is characterized by a benzothiazole ring system with specific substituents that confer unique chemical and physical properties.

The core of this compound is the benzothiazole ring system, which consists of a benzene ring fused to a thiazole ring. The thiazole moiety is further substituted with an azetidine ring at the 2-position. Azetidine is a four-membered cyclic amine that adds significant structural rigidity and potential for hydrogen bonding. Additionally, the azetidine ring is substituted with a 2H-1,2,3-triazol group at the 3-position. Triazoles are known for their aromaticity and strong electron-withdrawing properties, which can influence the electronic characteristics of the entire molecule.

Recent studies have highlighted the importance of such complex heterocyclic systems in drug discovery and materials science. For instance, the presence of triazole groups in pharmaceutical compounds has been shown to enhance bioavailability and stability. Similarly, the azetidine moiety contributes to the molecule's ability to form hydrogen bonds, making it potentially useful in supramolecular chemistry and crystal engineering.

The synthesis of 4,5-dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize yield and purity. One notable approach involves the use of click chemistry principles to form the triazole ring efficiently under mild conditions.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, its unique structure makes it a candidate for developing new drug delivery systems or as a building block for bioactive molecules. Additionally, its electronic properties suggest potential uses in optoelectronic materials and sensors.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with high precision. These studies have revealed that the molecule exhibits significant conjugation across its heterocyclic rings, which could be exploited for applications in organic electronics.

Furthermore, environmental considerations have become increasingly important in chemical research. Studies on the degradation pathways of similar compounds suggest that this molecule may undergo biodegradation under specific conditions. Understanding these processes is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 4,5-dimethyl-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole represents a fascinating example of how complex molecular architectures can lead to novel functional materials. With ongoing research into its synthesis methods and applications continuing to uncover new possibilities for this compound.